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Compound of Interest

Compound Name:
6-Bromo-5-methyl-1H-benzo[d]

[1,3]oxazin-2(4H)-one

CAS No.: 186267-76-5

Cat. No.: B2927673

Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

potential applications of 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one as a putative

chemical probe, contextualized within the broader biological activities of the benzoxazinone

chemical class.

Executive Summary
While a comprehensive literature review reveals no specific published data on the use of 6-

Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one as a chemical probe, the benzoxazinone

scaffold is a well-established pharmacophore with a diverse range of biological activities. This

guide will therefore provide a detailed overview of the known applications of benzoxazinone

derivatives and, based on this evidence, propose a prospective application for 6-Bromo-5-

methyl-1H-benzo[d]oxazin-2(4H)-one as a novel chemical probe. The protocols and data

presented herein are intended to serve as a foundational framework for researchers to explore

the potential of this and other novel benzoxazinone compounds.
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The Benzoxazinone Core: A Privileged Scaffold in
Medicinal Chemistry
Benzoxazinones are a class of heterocyclic compounds containing a benzene ring fused to an

oxazine ring. This structural motif is found in a variety of biologically active molecules and has

been extensively explored in medicinal chemistry.[1][2] The versatility of the benzoxazinone

scaffold allows for substitutions at various positions, leading to a wide array of pharmacological

properties.

Known Biological Activities of Benzoxazinone Derivatives:

Biological Activity
Target/Mechanism (if
known)

Reference

Anti-inflammatory
Inhibition of cyclooxygenase

(COX) enzymes
[3]

Analgesic
Associated with anti-

inflammatory activity
[3]

Antimicrobial
Various mechanisms against

bacteria and fungi
[4]

Herbicidal

Inhibition of

protoporphyrinogen IX oxidase

(PPO)

[5][6]

Anticancer Inhibition of tyrosine kinases [7]

Fluorescent Probes Detection of biothiols [8]

Prospective Application of 6-Bromo-5-methyl-1H-
benzo[d]oxazin-2(4H)-one as a Chemical Probe
Based on the known activities of the benzoxazinone class, we can hypothesize potential

applications for 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one as a chemical probe. The

presence of a bromine atom and a methyl group on the benzene ring will influence its steric

and electronic properties, potentially conferring selectivity for a specific biological target.
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Hypothesis: 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one as a Serine Protease Inhibitor

Probe

The benzoxazinone ring can act as a stable scaffold that can be functionalized to interact with

the active site of enzymes. Serine proteases are a large family of enzymes involved in

numerous physiological processes, and their dysregulation is implicated in many diseases. The

carbonyl group of the benzoxazinone could potentially interact with the serine residue in the

active site of a protease.

Proposed Experimental Workflow for Target Validation
The following workflow outlines the steps to investigate the potential of 6-Bromo-5-methyl-1H-

benzo[d]oxazin-2(4H)-one as a serine protease inhibitor.
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Caption: Proposed workflow for validating a novel chemical probe.
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Protocols
General Protocol for Screening against a Serine
Protease
This protocol provides a general framework for an in vitro fluorescence-based assay to screen

for inhibitors of a model serine protease, such as trypsin.

Materials:

Enzyme: Trypsin (from bovine pancreas, TPCK treated)

Substrate: Nα-Benzoyl-L-arginine 7-amido-4-methylcoumarin hydrochloride (Boc-L-Arg-

AMC)

Assay Buffer: 50 mM Tris-HCl, pH 8.0, 20 mM CaCl₂, 0.05% (v/v) Triton X-100

Test Compound: 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one dissolved in DMSO (10

mM stock)

Positive Control: A known trypsin inhibitor (e.g., aprotinin)

96-well black, flat-bottom microplate

Fluorescence microplate reader (Excitation: 380 nm, Emission: 460 nm)

Procedure:

Prepare Reagents:

Prepare a working solution of trypsin in assay buffer (e.g., 10 µg/mL).

Prepare a working solution of Boc-L-Arg-AMC in assay buffer (e.g., 100 µM).

Prepare serial dilutions of the test compound and positive control in assay buffer. Ensure

the final DMSO concentration is consistent across all wells (e.g., 1%).

Assay Setup (in a 96-well plate):
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Blank wells: 100 µL of assay buffer.

Negative control wells (enzyme activity without inhibitor): 50 µL of assay buffer + 50 µL of

trypsin solution.

Positive control wells: 50 µL of positive control dilution + 50 µL of trypsin solution.

Test compound wells: 50 µL of test compound dilution + 50 µL of trypsin solution.

Pre-incubation:

Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the

enzyme.

Initiate Reaction:

Add 50 µL of the substrate solution to all wells except the blank wells. The final volume in

each well will be 150 µL.

Kinetic Measurement:

Immediately place the plate in the fluorescence microplate reader.

Measure the fluorescence intensity every minute for 30 minutes.

Data Analysis:

Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time

curve) for each well.

Calculate the percent inhibition for each concentration of the test compound using the

following formula: % Inhibition = [1 - (Rate of test well / Rate of negative control well)] x

100

Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the

data to a dose-response curve to determine the IC₅₀ value.

Data Presentation
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Hypothetical IC₅₀ Values for 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one against a Panel

of Proteases:

Protease IC₅₀ (µM)

Trypsin 5.2

Chymotrypsin > 100

Elastase 25.8

Thrombin > 100

This data is hypothetical and for illustrative purposes only. Experimental validation is required.

Conclusion and Future Directions
While there is currently no specific data on 6-Bromo-5-methyl-1H-benzo[d]oxazin-2(4H)-one as

a chemical probe, the broader benzoxazinone class exhibits a wide range of biological

activities, making this compound an interesting candidate for further investigation. The

proposed workflow and protocols provide a starting point for researchers to explore its potential

as an enzyme inhibitor or other type of chemical probe. Future work should focus on a broad

screening campaign to identify its biological target(s), followed by detailed mechanistic studies

to validate its use as a selective chemical probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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